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Compound of Interest

Compound Name: 1,2-Bis(octyloxy)benzene

CAS No.: 4956-41-6

Cat. No.: B1607915

Get Quote

Nomenclature, Synthesis, and Material Applications

Executive Summary
This technical guide provides a rigorous analysis of 1,2-bis(octyloxy)benzene (commonly

referred to as 1,2-dioctoxybenzene). While frequently utilized as a precursor in the synthesis of

columnar liquid crystals and ion-selective ionophores, the molecule’s nomenclature often

suffers from ambiguity in commercial catalogs. This document establishes the definitive IUPAC

nomenclature, details a self-validating Williamson ether synthesis protocol, and outlines its

critical role in supramolecular chemistry.

Part 1: Nomenclature and Structural Analysis
Definitive IUPAC Derivation
The term "1,2-dioctoxybenzene" is a semi-systematic trade name. For scientific precision and

patent literature, the Preferred IUPAC Name (PIN) must be used to describe the substitution of

the benzene ring with two complex ether chains.

Parent Structure: Benzene (
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)

Substituent: Octyloxy group (

)

Multiplicative Prefix: "Bis-" is preferred over "di-" when modifying complex substituents (like

octyloxy) to avoid ambiguity, although "di-" is accepted in general nomenclature.

Locants: 1, 2 (indicating ortho substitution).

Correct IUPAC Name:1,2-Bis(octyloxy)benzene CAS Registry Number: 4956-41-6

Structural Visualization
The following diagram illustrates the logical breakdown of the nomenclature and the resulting

chemical structure.
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Figure 1: IUPAC nomenclature derivation logic for 1,2-bis(octyloxy)benzene.

Part 2: Physicochemical Properties[1]
The molecule exhibits properties characteristic of long-chain dialkoxybenzenes, serving as a

"soft" lipophilic core for larger supramolecular assemblies.
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Property Value / Description

Molecular Formula

Molecular Weight 334.54 g/mol

Physical State
Low-melting solid or viscous liquid (dependent

on purity)

Solubility
Soluble in

, DCM, Toluene; Insoluble in Water

Refractive Index
~

(estimated)

Key Spectroscopic Signature

-NMR: Triplet at

ppm (

)

Part 3: Synthetic Methodology
Reaction Pathway: Williamson Ether Synthesis
The most robust synthesis involves the double alkylation of catechol (1,2-dihydroxybenzene)

using 1-bromooctane under basic conditions. This

reaction requires careful control of the base and solvent to prevent mono-alkylation or oxidation
of the catechol substrate.
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Figure 2: Synthetic pathway via Williamson Ether Synthesis.

Step-by-Step Protocol
Objective: Synthesize 10g of 1,2-bis(octyloxy)benzene.

Reagents:

Catechol (1,2-dihydroxybenzene): 1.0 eq

1-Bromooctane: 2.5 eq (Excess ensures complete bis-alkylation)

Potassium Carbonate (

): 3.0 eq (Anhydrous, ground to powder)

Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile. Note: DMF accelerates the reaction

due to high polarity but is harder to remove.

Procedure:

Setup: Equip a 250mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux

condenser. Flush with Nitrogen (
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) to prevent catechol oxidation.

Solvation: Dissolve Catechol (1.0 eq) in DMF (50 mL).

Deprotonation: Add

(3.0 eq) slowly. The solution may darken slightly due to phenoxide formation. Stir at room
temperature for 15 minutes.

Alkylation: Add 1-bromooctane (2.5 eq) via syringe.

Reflux: Heat the mixture to 80-90°C (if using DMF) or reflux (if using Acetonitrile) for 12–24

hours.

Self-Validating Step (TLC): Monitor reaction using TLC (Hexane:Ethyl Acetate 9:1). The

starting material (Catechol) is highly polar (low

); the product is non-polar (high

). The reaction is complete when the baseline spot disappears.

Workup:

Cool to room temperature.

Pour mixture into 300mL ice-cold water (precipitates the organic product and dissolves

inorganic salts).

Extract with Dichloromethane (DCM) (

mL).

Wash combined organic layers with 1M NaOH (to remove unreacted catechol) followed by

Brine.

Dry over

, filter, and concentrate in vacuo.

Purification: Recrystallize from Ethanol or cold Methanol to yield white/off-white crystals.
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Part 4: Applications in Material Science[5]
Liquid Crystal Mesogens
1,2-Bis(octyloxy)benzene serves as a flexible "wing" component in discotic liquid crystals.

The long alkyl chains induce the necessary disorder to lower melting points, allowing the

formation of stable mesophases (nematic or columnar) when attached to rigid aromatic cores

(e.g., triphenylene or phthalocyanine derivatives).

Ion-Selective Electrodes (Ionophores)
The oxygen atoms in the 1,2-position (veratrole motif) can act as weak donor sites for metal

cations. When incorporated into macrocycles (crown ethers), this unit enhances solubility in

polymeric membranes used for potentiometric sensors (ISEs), particularly for detecting

Potassium (

) or Sodium (

) in biological fluids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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